Cas no 54145-81-2 (7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-)
54145-81-2 structure
Product Name:7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-
CAS No:54145-81-2
MF:C10H18O2
MW:170.248723506927
CID:377043
PubChem ID:6452944
Update Time:2025-04-19
7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-
- (1alpha,3beta,6alpha)-alpha,alpha,6-trimethyl-7-oxabicyclo[4.1.0]heptane-3-methanol
- (1alpha,3beta,6alpha)-alpha,alpha,6-Trimethyl-7-oxabicyclo(4.1.0)heptane-3-methanol
- 2-[(1S,3S,6R)-6-methyl-7-oxabicyclo[4.1.0]hept-3-yl]propan-2-ol
- 258-998-0
- 54145-81-2
- EINECS 258-998-0
- NS00088503
-
- Inchi: 1S/C10H18O2/c1-9(2,11)7-4-5-10(3)8(6-7)12-10/h7-8,11H,4-6H2,1-3H3/t7-,8-,10+/m0/s1
- InChI Key: HSMACHQZLSQBIN-OYNCUSHFSA-N
- SMILES: O1[C@H]2C[C@@H](C(C)(C)O)CC[C@@]12C
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 32.8Ų
7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel- Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
54145-81-2 (7-Oxabicyclo[4.1.0]heptane-3-methanol,a,a,6-trimethyl-, (1R,3R,6S)-rel-) Related Products
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